butyl (1R,3R,4S,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylate

• IUPAC Name: butyl (1R,3R,4S,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylate
• InChI: InChI=1S/C20H26O9/c1-2-3-8-28-19(26)20(27)10-15(23)18(25)16(11-20)29-17(24)7-5-12-4-6-13(21)14(22)9-12/h4-7,9,15-16,18,21-23,25,27H,2-3,8,10-11H2,1H3/b7-5+/t15-,16-,18+,20-/m1/s1
• InChI Key: VNLREARKISTOAD-WHRXQRCBSA-N
• Canonical SMILES: CCCCOC(=O)C1(CC(C(C(C1)OC(=O)C=CC2=CC(=C(C=C2)O)O)O)O)O
• Isomeric SMILES: CCCCOC(=O)[C@]1(C[C@H]([C@@H]([C@@H](C1)OC(=O)/C=C/C2=CC(=C(C=C2)O)O)O)O)O
• Molecular Formula: C20H26O9
• Molecular Weight: 410.4 g/mol

Description

CID 15523673 is a natural product found in Hypericum sikokumontanum, Flacourtia inermis, and Spondias mombin with data available.

Scientific Research Applications

Pharmacological Activities

• Chlorogenic Acid as a Pharmacologically Potent Molecule: Chlorogenic acid, structurally similar to the compound , exhibits various pharmacological activities. These include antioxidant, antimicrobial, anti-inflammatory, and hepatoprotective properties, as explored in a mini-review summarizing literature over the last decade (Maalik et al., 2016).

Chemical Synthesis and Analysis

• Diastereoselective Synthesis: Research on similar compounds involves diastereoselective synthesis processes. For example, one-pot cascade reactions lead to highly diastereomerically enriched products, showcasing the compound's potential in complex chemical synthesis (Braun et al., 1995).
• Vibrational Spectroscopy and DFT Analysis: Density functional theory (DFT) calculations have been performed to explore the geometric, vibrational, and electronic properties of similar compounds. These studies include analysis of molecular interactions and electron delocalization, which are crucial for understanding the chemical behavior of these molecules (Mishra et al., 2013).

Advanced Materials Research

• Liquid Crystalline Polysiloxanes: Research on related ester compounds with chiral butyl tails has led to the development of novel ferroelectric side chain liquid crystalline polysiloxanes. These materials exhibit rich mesomorphic behavior and are significant for advanced materials science (Hsiue & Chen, 1995).

Crystallography and Structural Analysis

• Cynarine Monohydrate Structure: The crystal structure of a related compound, cynarine monohydrate, has been solved and refined using synchrotron powder X-ray diffraction data. This study highlights the importance of crystallography in understanding the molecular and solid-state structure of such compounds (Kaduk et al., 2022).